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Compound of Interest

Compound Name: Bromo-PEG2-bromide

Cat. No.: B1667888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromo-PEG2-bromide is a homobifunctional crosslinker and PEGylating agent widely utilized

in bioconjugation, pharmaceutical research, and the development of Proteolysis Targeting

Chimeras (PROTACs).[1][2] Its structure features a diethylene glycol (PEG2) spacer flanked by

two reactive bromide groups. The bromide serves as an excellent leaving group for nucleophilic

substitution reactions, enabling the covalent linkage of biomolecules.[3][4][5] The hydrophilic

PEG spacer enhances the solubility and can improve the pharmacokinetic properties of the

resulting conjugates.[3][6][7] This document provides detailed guidelines for the proper storage

and handling of Bromo-PEG2-bromide stock solutions to ensure their stability and optimal

performance in experimental settings.

Physicochemical Properties
Property Value Reference

Chemical Formula C6H12Br2O2 [3]

Molecular Weight 275.97 g/mol [1][6]

CAS Number 31255-10-4 [1][3][4]

Appearance Colorless to light yellow liquid [1]

Purity Typically >98% [3][4]
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Storage and Stability of Stock Solutions
Proper storage is critical to prevent the degradation of Bromo-PEG2-bromide and maintain its

reactivity. The terminal bromoalkane groups are susceptible to hydrolysis, which can be

accelerated by the presence of moisture.[8]

Form
Storage
Temperature

Recommended
Duration

Key
Considerations

Pure Compound -20°C Up to 3 years
Store in a dry, dark

place.

4°C Up to 2 years
For shorter-term

storage.

In Anhydrous Solvent -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C Up to 1 month
Use freshly opened,

anhydrous solvent.[1]

Solubility
The hydrophilic PEG spacer increases the solubility of Bromo-PEG2-bromide in aqueous

media.[3][4] For creating stock solutions, organic solvents are typically used.

Solvent Concentration Comments

Dimethyl Sulfoxide (DMSO) 100 mg/mL (362.36 mM)

Hygroscopic; use newly

opened DMSO. Warming and

sonication may be required.[1]

Experimental Protocols
Protocol 1: Preparation of a Bromo-PEG2-bromide Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution in anhydrous DMSO.

Materials:

Bromo-PEG2-bromide

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes

Procedure:

Allow the Bromo-PEG2-bromide vial to equilibrate to room temperature before opening to

minimize moisture condensation.

In a chemical fume hood, carefully weigh the required amount of Bromo-PEG2-bromide.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g., for

1 mg of Bromo-PEG2-bromide, add approximately 362 µL of DMSO).

Vortex the solution until the Bromo-PEG2-bromide is completely dissolved. Gentle warming

or sonication can be applied if necessary.[1]

Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: General Procedure for Bioconjugation to a
Thiol-Containing Biomolecule
This protocol outlines a general method for the conjugation of Bromo-PEG2-bromide to a

protein containing a free cysteine residue. The bromide groups react with thiol groups via an

SN2 reaction to form a stable thioether bond.[5][9]

Materials:
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Thiol-containing protein (e.g., antibody, enzyme)

10 mM Bromo-PEG2-bromide stock solution in anhydrous DMSO

Conjugation Buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 8.0)

Quenching Solution (e.g., 1 M N-acetylcysteine)

Desalting column for purification

Procedure:

Prepare the protein in the Conjugation Buffer at a suitable concentration (e.g., 1-5 mg/mL). If

necessary, reduce disulfide bonds to generate free thiols and remove the reducing agent

prior to conjugation.[10]

Add the Bromo-PEG2-bromide stock solution to the protein solution to achieve the desired

molar excess (e.g., 10- to 20-fold molar excess of the linker over the protein).

Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with

gentle mixing.

Stop the reaction by adding the Quenching Solution to a final concentration of 10-20 mM.

Purify the resulting conjugate using a desalting column to remove excess linker and

quenching reagent.

Safety and Handling
Personal Protective Equipment (PPE):

Wear protective gloves, a lab coat, and safety goggles with side protection.[11][12]

Handling:

Handle Bromo-PEG2-bromide in a well-ventilated area, preferably in a chemical fume

hood.[11][13]
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Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.[11]

Do not breathe vapor or mist.[13]

Wash hands thoroughly after handling.[13]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Visualizing Workflows
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Workflow for Stock Solution Preparation
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Caption: Workflow for Preparing Bromo-PEG2-bromide Stock Solution.
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General Bioconjugation Workflow
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Caption: General Workflow for Bioconjugation with Bromo-PEG2-bromide.
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Chemical Relationship in Bioconjugation
{

Protein-SH |
(Thiol Group)
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Caption: Reaction of Bromo-PEG2-bromide with Thiols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Bromo-PEG-bromide | AxisPharm [axispharm.com]

3. Bromo-PEG2-bromide, 31255-10-4 | BroadPharm [broadpharm.com]

4. Bromo-PEG2-Bromide - CD Bioparticles [cd-bioparticles.net]

5. benchchem.com [benchchem.com]

6. medkoo.com [medkoo.com]

7. benchchem.com [benchchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1667888?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667888?utm_src=pdf-body
https://www.benchchem.com/product/b1667888?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/bromo-peg2-bromide.html
https://axispharm.com/product-category/peg-linkers/bromo-peg-linkers/bromo-peg-bromide/
https://broadpharm.com/product/bp-21674
https://www.cd-bioparticles.net/p/4479/bromo-peg2-bromide
https://www.benchchem.com/pdf/The_Bromide_Leaving_Group_in_PEG_Linkers_A_Technical_Guide_for_Bioconjugation_and_Drug_Development.pdf
https://www.medkoo.com/products/26291
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Bioconjugation_using_Bromo_PEG6_alcohol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. benchchem.com [benchchem.com]

9. Bromo PEG, Brome(Br) Linker, PEG Bromide, PEG Halide | AxisPharm [axispharm.com]

10. benchchem.com [benchchem.com]

11. broadpharm.com [broadpharm.com]

12. carlroth.com [carlroth.com]

13. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Application Notes and Protocols for Bromo-PEG2-
bromide Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667888#storing-and-handling-bromo-peg2-bromide-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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